Cas no 1428374-15-5 (6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile)

• Product Name: 6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile
• CAS No: 1428374-15-5
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5403921
• Update Time: 2025-07-23

6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[[1-[[(3-Methylphenyl)methyl]sulfonyl]-4-piperidinyl]oxy]-3-pyridinecarbonitrile
• 6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

• Inchi： 1S/C19H21N3O3S/c1-15-3-2-4-16(11-15)14-26(23,24)22-9-7-18(8-10-22)25-19-6-5-17(12-20)13-21-19/h2-6,11,13,18H,7-10,14H2,1H3
• SMILES： C1=NC(OC2CCN(S(CC3=CC=CC(C)=C3)(=O)=O)CC2)=CC=C1C#N

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.9±60.0 °C(Predicted)
• pka: 0.33±0.22(Predicted)

Additional information on 6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

Comprehensive Overview of 6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile (CAS No. 1428374-15-5)

6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile, with the CAS number 1428374-15-5, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a piperidine ring, a pyridine moiety, and a carbonitrile group, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule therapeutics and highly selective enzyme inhibitors has surged, driven by advancements in precision medicine. The compound’s methanesulfonyl and aryloxy functionalities contribute to its stability and bioavailability, addressing key challenges in modern drug development. Its CAS number 1428374-15-5 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile exemplifies the growing trend of fragment-based drug design. Its modular structure allows for efficient derivatization, enabling researchers to explore structure-optimization strategies. The compound’s piperidin-4-yloxy linker is particularly noteworthy, as it enhances conformational flexibility—a critical factor in target binding affinity.

The rise of computational chemistry and AI-driven molecular modeling has further amplified interest in this compound. Tools like molecular docking and quantitative structure-activity relationship (QSAR) models are being employed to predict its interactions with proteins such as tyrosine kinases or G-protein-coupled receptors (GPCRs). Such insights are invaluable for accelerating hit-to-lead optimization in drug discovery pipelines.

Beyond pharmaceuticals, 6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile has potential applications in agrochemicals and functional materials. Its nitrile group offers reactivity for further chemical transformations, while its aromatic system contributes to UV stability—a desirable trait in material coatings. This dual utility aligns with the industry’s push toward multifunctional compounds.

Environmental and regulatory considerations also play a role in its adoption. The compound’s low ecotoxicity profile and biodegradability potential make it a candidate for green chemistry initiatives. Researchers are investigating its metabolic pathways to ensure compliance with evolving REACH and FDA guidelines.

In summary, 6-({1-[(3-methylphenyl)methanesulfonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile (CAS 1428374-15-5) represents a convergence of innovation in medicinal chemistry, computational biology, and sustainable synthesis. Its multifaceted applications and adaptability to cutting-edge research methodologies position it as a compound of enduring scientific and industrial value.